Pyroantimonate
Description
Pyroantimonate, also known as this compound, is a useful research compound. Its molecular formula is H14O7Sb2 and its molecular weight is 369.63 g/mol. The purity is usually 95%.
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Scientific Research Applications
Biochemical Applications
1.1 Localization of Ions in Biological Tissues
Potassium pyroantimonate has been extensively used for the localization of calcium and sodium ions within biological tissues. This technique involves the formation of electron-dense precipitates that can be visualized using electron microscopy.
- Case Study: Calcium Localization in Odontoblasts
- Case Study: Sodium Localization in Rat Kidney
- Another investigation demonstrated the use of potassium this compound in tissue fixation solutions to visualize sodium ion distribution within rat kidneys. The study revealed distinct patterns of precipitate formation, indicating both extracellular and intracellular localization depending on the fixation method used .
1.2 Evaluation of Intracellular Calcium
Research has validated the effectiveness of the this compound method for detecting intracellular calcium localization. The precipitate serves as a reliable measure for studying calcium dynamics within cells, which is crucial for understanding various physiological processes .
Pharmaceutical Applications
2.1 Tracer Studies
Sodium this compound is employed in tracer studies within pharmaceutical research. Its ability to bind selectively to certain ions makes it valuable for tracking the movement and localization of drugs within biological systems .
- Application Example: Drug Interaction Studies
- Sodium this compound has been utilized to investigate drug interactions at the cellular level, particularly how certain compounds affect ion localization and cellular signaling pathways.
Materials Science Applications
3.1 Development of Energetic Materials
Recent advancements have incorporated potassium this compound into energetic materials, enhancing their mechanical strength and explosive capabilities. This application highlights its versatility beyond traditional biochemical uses.
- Case Study: Energetic Hydrogel Development
Data Table: Summary of this compound Applications
Properties
CAS No. |
23601-23-2 |
|---|---|
Molecular Formula |
H14O7Sb2 |
Molecular Weight |
369.63 g/mol |
InChI |
InChI=1S/7H2O.2Sb/h7*1H2;; |
InChI Key |
UCXOJWUKTTTYFB-UHFFFAOYSA-N |
SMILES |
O.O.O.O.O.O.O.[Sb].[Sb] |
Canonical SMILES |
O.O.O.O.O.O.O.[Sb].[Sb] |
Key on ui other cas no. |
23601-23-2 |
Related CAS |
39055-71-5 (di-Mn(2 ) salt) 38668-35-8 (dihydride) 10090-54-7 (di-K salt.tetrahydrate) 18262-96-9 (mono-Sn(4 ) salt) 15702-48-4 (di-Sr salt) 14621-14-8 (di-Ca salt) 14104-34-8 (di-K salt) 13939-36-1 (di-Cd salt) |
Synonyms |
pyroantimonate pyroantimonate dihydride pyroantimonate, dicadmium salt pyroantimonate, dicalcium salt pyroantimonate, dimanganese salt (2+) pyroantimonate, dipotassium salt pyroantimonate, dipotassium salt, tetrahydrate pyroantimonate, distrontium salt pyroantimonate, monotin salt (4+) pyroantimonic acid |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
